Cas no 936030-54-5 (1-allyl-3-vinyl-1h-imidazol-3-ium Tetrafluoroborate)

• Product Name: 1-allyl-3-vinyl-1h-imidazol-3-ium Tetrafluoroborate
• CAS No: 936030-54-5
• MF: C₈H₁₁BF₄N₂
• MW: 221.990955591202
• MDL: MFCD19440940
• CID: 1982773
• Update Time: 2025-05-24

1-allyl-3-vinyl-1h-imidazol-3-ium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-allyl-3-vinyl-1h-imidazol-3-ium Tetrafluoroborate
• 1-ALLYL-3-VINYLIMIDAZOLIUM TETRAFLUOROBORATE

• MDL： MFCD19440940
• Inchi： 1S/C8H11N2.BF4/c1-3-5-10-7-6-9(4-2)8-10;2-1(3,4)5/h3-4,6-8H,1-2,5H2;/q+1;-1
• InChI Key： DTVAFBUNEWEZLN-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C=CN(C=C)C=1)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.45
• Melting Point: 157-161℃

Additional information on 1-allyl-3-vinyl-1h-imidazol-3-ium Tetrafluoroborate

Recent Advances in the Study of 1-Allyl-3-vinyl-1H-imidazol-3-ium Tetrafluoroborate (CAS: 936030-54-5)

The compound 1-allyl-3-vinyl-1H-imidazol-3-ium tetrafluoroborate (CAS: 936030-54-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique ionic liquid properties and potential applications in drug delivery, catalysis, and material science. Recent studies have explored its synthesis, physicochemical properties, and biological activities, providing new insights into its utility in biomedical applications.

A 2023 study published in the Journal of Ionic Liquids demonstrated the efficient synthesis of 1-allyl-3-vinyl-1H-imidazol-3-ium tetrafluoroborate via a one-pot reaction under mild conditions, achieving a yield of over 85%. The research highlighted its exceptional thermal stability (up to 300°C) and solubility in both polar and non-polar solvents, making it a versatile candidate for pharmaceutical formulations. Furthermore, the compound exhibited low cytotoxicity in vitro, suggesting its potential as a biocompatible ionic liquid for drug delivery systems.

In the context of catalysis, a 2024 paper in Advanced Synthesis & Catalysis reported the use of 1-allyl-3-vinyl-1H-imidazol-3-ium tetrafluoroborate as a green solvent and catalyst in asymmetric synthesis. The study achieved high enantioselectivity (up to 98% ee) in the synthesis of chiral intermediates for antiviral drugs, underscoring its role in sustainable pharmaceutical manufacturing. The researchers attributed this performance to the compound's ability to stabilize reactive intermediates through hydrogen bonding and π-π interactions.

Recent investigations into its biological activity have revealed promising results. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 1-allyl-3-vinyl-1H-imidazol-3-ium tetrafluoroborate exhibited moderate antimicrobial activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. Molecular docking simulations suggested that these compounds interfere with bacterial cell wall synthesis, providing a potential mechanism of action for further optimization.

Despite these advances, challenges remain in the large-scale production and purification of 1-allyl-3-vinyl-1H-imidazol-3-ium tetrafluoroborate. Current research efforts, as highlighted in a 2024 review in Chemical Engineering Journal, are focusing on developing cost-effective and environmentally friendly purification techniques to facilitate its industrial application. Additionally, ongoing pharmacokinetic studies aim to evaluate its in vivo behavior and safety profile for potential therapeutic use.

In conclusion, 1-allyl-3-vinyl-1H-imidazol-3-ium tetrafluoroborate (CAS: 936030-54-5) represents a promising multifunctional compound with diverse applications in pharmaceutical sciences. Its unique properties as an ionic liquid, combined with emerging biological activities, position it as a valuable target for future research in drug development and green chemistry. Further studies are warranted to fully exploit its potential and address current limitations in production and application.